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Compound of Interest

Compound Name: Las 30538

Cat. No.: B1674515 Get Quote

For Immediate Reference by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the proper disposal of Las
30538, a vascular selective Ca2+-channel blocker (CAS Number: 145067-04-5). The

information herein is intended to supplement, not replace, the specific Safety Data Sheet (SDS)

provided by the manufacturer and your institution's established protocols.

As a novel research compound, Las 30538 should be treated as potentially hazardous. All

handling and disposal procedures must be conducted in accordance with your institution's

Environmental Health and Safety (EHS) guidelines, as well as local, state, and federal

regulations.[1][2][3]

Personal Protective Equipment (PPE) and Handling
When handling Las 30538, it is imperative to use appropriate personal protective equipment to

prevent exposure. All operations involving the solid compound or its solutions should be

performed within a certified chemical fume hood.[2]
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PPE Category Item Specification

Hand Protection Gloves

Chemical-resistant gloves

(e.g., nitrile) tested according

to EN 374.

Eye Protection Safety Glasses/Goggles

Use safety goggles with side

protection. A face shield may

be necessary for splash

hazards.

Body Protection Lab Coat
A standard laboratory coat

should be worn.

Respiratory Protection Respirator

May be required for handling

fine powders or when

aerosolization is possible.

Consult your institution's EHS

for specific guidance.

Step-by-Step Disposal Protocol
The proper disposal of Las 30538 is critical to ensure the safety of laboratory personnel and

the protection of the environment.[1] Unused or expired compounds must be disposed of

through approved chemical waste channels. Never pour Las 30538 solutions down the drain or

discard them as regular trash.

1. Waste Identification and Segregation:

All materials contaminated with Las 30538, including unused compound, solutions,

contaminated labware (e.g., vials, pipette tips), and personal protective equipment, must be

segregated as hazardous chemical waste.

Keep this waste stream separate from other chemical wastes unless their compatibility is

known and confirmed to avoid potentially violent reactions or the generation of toxic gases.

2. Waste Container and Labeling:

Use a designated, leak-proof, and sealable container for collecting Las 30538 waste.
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The container must be clearly labeled with the following information:

The words "Hazardous Waste"

The full chemical name: "Las 30538"

The specific hazards of the waste (e.g., "Toxic," "Hazards Not Fully Known").

The date when waste was first added to the container.

The name of the principal investigator and the laboratory location.

3. Storage of Waste:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

area away from incompatible materials.

Follow your institution's guidelines for the maximum allowable accumulation time for

hazardous waste.

4. Waste Pickup and Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.

An environmental professional will collect the waste, ensure it is in a Department of

Transportation (DOT) approved container, and transport it to a permitted storage and

disposal facility.

The waste will ultimately be destroyed, typically via incineration, by an approved

environmental management vendor.

Ensure that a certificate of destruction is obtained and kept for your records, as per

institutional policy.

Experimental Workflow for Disposal
The following diagram illustrates the logical steps for the proper disposal of Las 30538.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1674515?utm_src=pdf-body
https://www.benchchem.com/product/b1674515?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674515?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Handling

Waste Collection & Segregation

Labeling & Storage

Final Disposal

Don appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle Las 30538 in a
Chemical Fume Hood

Segregate all contaminated materials
(solid waste, solutions, PPE)

Place in a designated, sealed
Hazardous Waste Container

Label container with:
'Hazardous Waste', Chemical Name,

PI Info, Date

Store in a secure, designated
waste accumulation area

Contact Institutional EHS
for waste pickup

Transfer to a licensed
waste disposal facility

Incineration & Destruction

Retain Certificate of Destruction

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Las 30538.
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Disclaimer: This information is based on general laboratory safety principles for research

compounds. Always prioritize the Safety Data Sheet (SDS) for Las 30538 and your institution's

specific waste disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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